Cas no 1519730-46-1 (2-(4-fluoro-2-methoxyphenyl)ethanimidamide)

• Product Name: 2-(4-fluoro-2-methoxyphenyl)ethanimidamide
• CAS No: 1519730-46-1
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6160566
• PubChem ID: 83676625
• Update Time: 2025-06-12

2-(4-fluoro-2-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methoxyphenyl)ethanimidamide
• 1519730-46-1
• EN300-1802355

• Inchi： 1S/C9H11FN2O/c1-13-8-5-7(10)3-2-6(8)4-9(11)12/h2-3,5H,4H2,1H3,(H3,11,12)
• InChI Key： IUSUABYPQPIVSS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CC(=N)N

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-fluoro-2-methoxyphenyl)ethanimidamide

Introduction to 2-(4-Fluoro-2-methoxyphenyl)ethanimidamide (CAS No. 1519730-46-1)

2-(4-Fluoro-2-methoxyphenyl)ethanimidamide, with the CAS number 1519730-46-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl ring and a methoxy group, making it a valuable candidate for various research and development activities.

The chemical formula of 2-(4-fluoro-2-methoxyphenyl)ethanimidamide is C₉H₁₀FN₂O, and its molecular weight is approximately 183.18 g/mol. The compound's structure consists of an ethanimidamide moiety attached to a substituted phenyl ring, which imparts specific chemical and biological properties. The presence of the fluoro and methoxy groups enhances the compound's lipophilicity and metabolic stability, making it suitable for various biological assays.

In the context of medicinal chemistry, 2-(4-fluoro-2-methoxyphenyl)ethanimidamide has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its interactions with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, studies have shown that this compound can modulate the activity of certain enzymes involved in metabolic pathways, potentially offering therapeutic benefits for metabolic disorders.

One of the key areas of interest in the study of 2-(4-fluoro-2-methoxyphenyl)ethanimidamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that 2-(4-fluoro-2-methoxyphenyl)ethanimidamide could be a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(4-fluoro-2-methoxyphenyl)ethanimidamide has also been investigated for its potential neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function. Research has shown that this compound can protect neurons from oxidative stress and promote neuronal survival in vitro. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 2-(4-fluoro-2-methoxyphenyl)ethanimidamide have also been extensively studied. Its lipophilic nature allows it to cross biological membranes easily, which is essential for its bioavailability and distribution within the body. Preclinical studies have demonstrated that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

In addition to its therapeutic potential, 2-(4-fluoro-2-methoxyphenyl)ethanimidamide has been used as a tool compound in chemical biology research. Tool compounds are essential for understanding the function of specific biological targets and validating their relevance in disease models. By using this compound in cellular assays and animal models, researchers can gain insights into the mechanisms underlying various physiological processes and identify new therapeutic targets.

The synthesis of 2-(4-fluoro-2-methoxyphenyl)ethanimidamide involves several well-established chemical reactions. The starting materials are typically commercially available or can be synthesized using standard organic synthesis techniques. The key steps in the synthesis include the formation of the substituted phenyl ring, followed by the attachment of the ethanimidamide moiety through appropriate coupling reactions. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In conclusion, 2-(4-fluoro-2-methoxyphenyl)ethanimidamide (CAS No. 1519730-46-1) is a versatile compound with significant potential in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological properties make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its mechanisms of action and potential applications in treating various diseases, highlighting its importance in modern drug discovery efforts.